Cas no 1807164-42-6 (4-Bromo-3-methoxy-2-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline
• CAS No: 1807164-42-6
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4977431
• Update Time: 2025-08-05

4-Bromo-3-methoxy-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline

• Inchi： 1S/C8H7BrF3NO/c1-14-7-4(9)2-3-5(13)6(7)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： GTXYNEFANPEDER-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=C1OC)N

Computed Properties

• Exact Mass: 268.966
• Monoisotopic Mass: 268.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Additional information on 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline

Introduction to 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline (CAS No. 1807164-42-6)

4-Bromo-3-methoxy-2-(trifluoromethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1807164-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic amines, characterized by its bromine, methoxy, and trifluoromethyl substituents, which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline features a benzene ring substituted with a bromine atom at the 4-position, a methoxy group at the 3-position, and a trifluoromethyl group at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from aromatic amine scaffolds. 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its utility in medicinal chemistry stems from its ability to undergo selective functionalization at multiple positions, allowing for the creation of diverse pharmacophores.

One of the most compelling aspects of 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling pathways that drive tumorigenesis and other pathological conditions. The bromine and trifluoromethyl groups in 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline provide handles for further derivatization, enabling the creation of potent and selective kinase inhibitors.

Recent studies have highlighted the compound's significance in the synthesis of antiviral agents. The structural features of 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline make it an attractive precursor for developing inhibitors targeting viral proteases and polymerases. These enzymes are essential for viral replication and are critical targets for antiviral drug discovery. The trifluoromethyl group, in particular, has been shown to improve binding affinity to viral enzymes by enhancing hydrophobic interactions and steric complementarity.

The agrochemical industry has also benefited from the use of 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline as an intermediate. Its incorporation into herbicides and pesticides has led to the development of compounds with improved efficacy and environmental safety. The methoxy group in the molecule contributes to its solubility and bioavailability, while the bromine atom facilitates further chemical transformations into more complex agrochemical structures.

From a synthetic chemistry perspective, 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline offers several advantages as a starting material. Its relatively stable aromatic core allows for straightforward functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Additionally, its reactivity with nucleophiles enables the introduction of diverse substituents at strategic positions within the molecule.

The pharmaceutical industry continues to explore new applications for 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline, particularly in the area of central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier makes it a promising candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers are investigating its derivatives as potential monoamine oxidase (MAO) inhibitors and serotonin receptor modulators.

In conclusion, 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline (CAS No. 1807164-42-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, 4-Bromo-3-methoxy-2-(trifluoromethyl)aniline is poised to remain a cornerstone in medicinal chemistry innovation.